Cas no 1214352-26-7 (3-bromo-2-(trifluoromethyl)phenol)

• Product Name: 3-bromo-2-(trifluoromethyl)phenol
• CAS No: 1214352-26-7
• MF: C₇H₄BrF₃O
• MW: 241.005271911621
• MDL: MFCD13194489
• CID: 1212506
• PubChem ID: 71744200
• Update Time: 2025-06-28

3-bromo-2-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)phenol
• A891731
• Phenol, 3-bromo-2-(trifluoromethyl)-
• MFCD13194489
• MB13478
• AKOS024262559
• SCHEMBL15748386
• DB-217959
• DTXSID40857434
• AS-46035
• CL8472
• CS-0210802
• WKNXFUUIDHXHMQ-UHFFFAOYSA-N
• 3-BROMO-2-TRIFLUOROMETHYLPHENOL
• 1214352-26-7
• 3-bromo-2-(trifluoromethyl)phenol

• MDL： MFCD13194489
• Inchi： 1S/C7H4BrF3O/c8-4-2-1-3-5(12)6(4)7(9,10)11/h1-3,12H
• InChI Key： WKNXFUUIDHXHMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 239.93976g/mol
• Monoisotopic Mass: 239.93976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-bromo-2-(trifluoromethyl)phenol

Recent Advances in the Application of 3-Bromo-2-(trifluoromethyl)phenol (CAS: 1214352-26-7) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-2-(trifluoromethyl)phenol (CAS: 1214352-26-7) has recently emerged as a significant building block in medicinal chemistry and chemical biology research. This halogenated trifluoromethyl phenol derivative has shown remarkable potential in various applications, particularly in the development of novel bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its unique physicochemical properties, including enhanced lipophilicity and metabolic stability, which make it particularly valuable in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1214352-26-7 as a key intermediate in the synthesis of potent kinase inhibitors. The bromine atom at the 3-position serves as an excellent handle for further functionalization through cross-coupling reactions, while the trifluoromethyl group significantly influences the compound's electronic properties and binding affinity. This dual functionality has enabled the development of several candidate molecules with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have expanded the applications of 3-bromo-2-(trifluoromethyl)phenol. A notable 2024 publication in Organic Letters described an efficient palladium-catalyzed coupling protocol that allows for the rapid diversification of this scaffold. The study reported yields exceeding 85% for various aryl and heteroaryl coupling partners, significantly enhancing the compound's utility in combinatorial chemistry approaches for drug discovery.

In pharmacological applications, researchers have incorporated 1214352-26-7 into the design of novel anti-inflammatory agents. The trifluoromethyl group's electron-withdrawing properties and the phenol's hydrogen-bonding capacity have proven particularly effective in targeting COX-2 enzymes with high selectivity. Recent in vivo studies have shown promising results, with several derivatives demonstrating superior efficacy compared to current standard treatments.

The compound has also found applications in materials science, particularly in the development of liquid crystal materials and organic semiconductors. The unique electronic properties imparted by the trifluoromethyl group, combined with the phenol's ability to form hydrogen-bonded networks, have led to materials with exceptional thermal stability and charge transport characteristics.

Looking forward, the versatility of 3-bromo-2-(trifluoromethyl)phenol suggests it will continue to play a significant role in multiple areas of chemical research. Ongoing studies are exploring its use in PROTAC (proteolysis targeting chimera) technology and as a building block for covalent inhibitors. The compound's commercial availability and well-established synthetic routes further enhance its appeal for both academic and industrial research applications.